BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data (NMR, MS) for (+-)-Aegeline
characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: (+-)-Aegeline
CAS No.: 456-12-2
Cat. No.: B1664389
Get Quote
. J
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This guide provides a comprehensive walkthrough of the analytical methodologies required for
the structural elucidation of (x)-Aegeline, a naturally occurring N-acyl-3-amino alcohol. The
protocols and interpretations detailed herein are designed for researchers, scientists, and drug
development professionals who require a robust framework for the characterization of complex
small molecules. By integrating Mass Spectrometry (MS) with one- and two-dimensional
Nuclear Magnetic Resonance (NMR) spectroscopy, we present a self-validating workflow that
ensures unambiguous structural confirmation.

Introduction to Aegeline and Analytical Strategy

Aegeline, with the chemical formula C1sH21NOs, is a secondary metabolite found in several
plant species, notably Aegle marmelos. Its structure features a cinnamoyl moiety attached to a
2-amino-3-hydroxy-3-phenylpropyl chain. The presence of stereocenters and various functional
groups necessitates a multi-technique approach for complete characterization.
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Our analytical strategy begins with Mass Spectrometry to determine the molecular formula,
followed by a detailed NMR analysis to assemble the molecular skeleton. This process is not
merely a sequence of experiments but an integrated approach where each dataset provides
complementary information, leading to a conclusive structural assignment.

Workflow for Structural Elucidation

A logical and systematic workflow is paramount for the efficient and accurate characterization
of a molecule like aegeline. The process involves a feedback loop where data from one
technique informs the next experiment, progressively building a complete structural picture.
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Caption: Spectroscopic workflow for Aegeline characterization.
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Mass Spectrometry: Establishing the Foundation

Expertise & Causality: The first step in characterizing an unknown compound is to determine its
molecular weight and, subsequently, its molecular formula. High-Resolution Mass Spectrometry
(HRMS), typically using Electrospray lonization (ESI), is the method of choice. ESI is a soft
ionization technique that minimizes fragmentation, allowing for the clear observation of the
molecular ion. For aegeline, which contains a basic nitrogen atom, analysis in positive ion
mode is ideal as it readily accepts a proton to form the [M+H]* adduct.

Data Interpretation: The ESI-MS spectrum of aegeline shows a prominent protonated molecular
ion [M+H]* at m/z 298.14. This experimental value is then compared against a theoretical value
calculated for the presumed molecular formula, C1sH2:NOs. The excellent agreement between
the experimental and calculated mass provides high confidence in the assigned molecular
formula, which is the foundation upon which the subsequent NMR analysis is built.

'H NMR Spectroscopy: Probing the Proton Skeleton

Expertise & Causality: tH NMR spectroscopy provides detailed information about the chemical
environment, number, and connectivity of protons in a molecule. The spectrum is analyzed
based on chemical shifts (), integration (number of protons), and multiplicity (splitting patterns
due to coupling with neighboring protons). For aegeline, a solvent like deuterated chloroform
(CDCls) is commonly used.[1]

Data Interpretation: The *H NMR spectrum of aegeline reveals several distinct regions:

o Aromatic Region (& 7.20-7.50 ppm): A complex multiplet integrating to 5 protons is
characteristic of a monosubstituted benzene ring (the cinnamoyl moiety). Another set of
signals, typically two doublets around & 7.28 and & 6.85 ppm, are indicative of a 1,4-
disubstituted (para) benzene ring.

» Olefinic Region (0 6.35-7.65 ppm): Two doublets with a large coupling constant (J = 15.6 Hz)
are observed, which is a classic signature of two protons on a trans-disubstituted double
bond. These correspond to the a,B-protons of the cinnamoyl group.

 Aliphatic & Oxygen-linked Protons (& 3.40-4.90 ppm): This region contains signals for the
protons on the amino alcohol backbone. A methoxy group (-OCHs) appears as a sharp
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singlet around & 3.79 ppm. The protons adjacent to the hydroxyl and amine groups (CH-O
and CHz-N) appear in this region, often as complex multiplets.

13C NMR and DEPT: Mapping the Carbon Framework

Expertise & Causality: While tH NMR maps the protons, 13C NMR spectroscopy identifies all
unique carbon atoms in the molecule. To distinguish between methyl (CHs), methylene (CH2),
methine (CH), and quaternary (Cq) carbons, a Distortionless Enhancement by Polarization
Transfer (DEPT) experiment is essential. DEPT-135, for instance, shows CHs and CH signals
as positive peaks, while CHz signals appear as negative peaks, and quaternary carbons are
absent.

Data Interpretation: The 13C NMR spectrum of aegeline is expected to show 18 distinct carbon
signals, consistent with the molecular formula.

Carbonyl Carbon (6 ~166 ppm): A signal in this downfield region corresponds to the amide
carbonyl carbon.

e Aromatic & Olefinic Carbons (6 114-140 ppm): A cluster of signals in this range represents
the carbons of the two benzene rings and the double bond.

o Oxygenated Carbons (& 55-72 ppm): The signal for the methoxy carbon (-OCHs) appears
around 0 55.3 ppm. The carbon bearing the hydroxyl group (CH-OH) is typically found further
downfield around & 72.1 ppm.

 Aliphatic Carbons (& ~45 ppm): The carbon adjacent to the nitrogen (CH2-N) appears in this
region.

Table 1: Summary of *H and 3C NMR Spectroscopic Data for Aegeline (in CDCIs)
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'H Chemical Shift (6 ppm,

Position 13C Chemical Shift (6 ppm) Lo .
Multiplicity, J in Hz)

Cinnamoyl Moiety

1 134.8
2,6 127.8 7.45-7.55 (m)
3,5 129.7 7.35-7.40 (m)
4 128.8 7.35-7.40 (m)

a 141.2 7.63 (d, J=15.6)
B 121.5 6.42 (d, J=15.6)
C=0 166.4

Amino Alcohol Moiety

1 45.1 3.55-3.65 (m)

2 72.1 4.85 (dd, J=8.0, 3.6)
3 131.2

4,8 127.5 7.28 (d, J=8.6)

5,7 114.0 6.88 (d, J=8.6)

6 159.2

OCHs 55.3 3.79 (s)

NH - 6.20 (br 1)

OH - 2.95 (d)

Note: Data is compiled and representative of values found in the literature. Actual shifts may
vary slightly based on solvent and concentration.

2D NMR Spectroscopy: Assembling the Structure
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Expertise & Causality: 2D NMR experiments are crucial for unambiguously connecting the
pieces of the puzzle identified in 1D spectra.

o COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically
over 2-3 bonds). It helps establish spin systems, like the sequence of protons in the amino
alcohol backbone.

o HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the
signal of the carbon atom it is directly attached to. This is the definitive way to assign
protonated carbons.

o HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful
experiment for final structure assembly. It shows correlations between protons and carbons
that are separated by two or three bonds (3J and 3J correlations). This allows for the
connection of different spin systems and the placement of quaternary carbons and
heteroatoms.[2][3]

Data Interpretation and Structure Assembly:

e COSY confirms the trans-double bond by showing a correlation between the olefinic protons
H-a and H-B. It also establishes the connectivity of the -CH(OH)-CH2-NH- fragment.

» HSQC is used to assign the carbon signals for all protonated carbons by linking the
assignments from the H spectrum (Table 1) to the 13C spectrum.

» HMBC provides the key connections to complete the structure. For example, a correlation
from the olefinic proton H-a to the amide carbonyl carbon (C=0) confirms the cinnamoyl
fragment. Crucially, correlations from the CHz protons (Position 1) to the aromatic carbons of
the para-substituted ring connect the two major parts of the molecule.

Click to download full resolution via product page

Caption: Key HMBC correlations for assembling the Aegeline structure.
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Experimental Protocols

Trustworthiness: The following protocols are generalized standard procedures. For trustworthy
and reproducible results, it is imperative to use high-purity solvents and properly calibrated
instruments.

A. Sample Preparation for NMR Spectroscopy
e Weighing: Accurately weigh 5-10 mg of purified (x)-Aegeline sample.

o Solvent Addition: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6 mL of
deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an internal
standard.

o Dissolution: Cap the NMR tube and gently vortex or sonicate until the sample is fully
dissolved.

¢ Analysis: The sample is now ready for analysis on a 400 MHz or higher field NMR
spectrometer.

B. NMR Data Acquisition
 Instrument: Bruker Avance 11l 500 MHz spectrometer (or equivalent).[1]
e Standard 1D Spectra:

o 'H NMR: Acquire with a spectral width of 12-16 ppm, a 30-degree pulse, a relaxation delay
of 1-2 seconds, and 16-32 scans.

o 13C NMR: Acquire with proton decoupling, a spectral width of 220-240 ppm, a 30-degree
pulse, a relaxation delay of 2 seconds, and accumulate 1024-2048 scans.

o DEPT-135: Use standard instrument parameters to differentiate carbon types.
o Standard 2D Spectra:

o gCOSY: Acquire with 2048 data points in F2 and 256-512 increments in F1, with 4-8 scans
per increment.
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o gHSQC: Optimize for a one-bond 1J(C,H) coupling of 145 Hz.
o gHMBC: Optimize for a long-range "J(C,H) coupling of 8 Hz.
C. Mass Spectrometry (ESI-MS)

o Sample Preparation: Prepare a dilute solution of aegeline (approx. 10 pg/mL) in methanol or
acetonitrile/water (50:50).

e Instrument: Bruker microTOF QIl mass spectrometer or equivalent.[1]

e Acquisition:

o

Mode: Positive ion electrospray ionization (ESI+).

[¢]

Capillary Voltage: 3500-4500 V.

[¢]

Nebulizer Gas (N2): 1-2 Bar.

[e]

Drying Gas (N2): 6-8 L/min at 180-200 °C.

o

Scan Range:m/z 50-500.

Conclusion

The structural elucidation of (£)-Aegeline is a classic example of the synergistic application of
modern spectroscopic techniques. By systematically acquiring and interpreting data from MS,
1D NMR (*H, 3C, DEPT), and 2D NMR (COSY, HSQC, HMBC), a complete and unambiguous
chemical structure can be confidently assigned. This guide provides the technical framework
and expert rationale necessary for researchers to apply these powerful analytical tools to the
characterization of natural products and other complex small molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1664389?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

